Cas no 247583-71-7 (1-Methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid)
1-Methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid is a nitro-substituted pyrazole derivative with a carboxylic acid functional group. This compound exhibits notable chemical reactivity due to the presence of both electron-withdrawing (nitro) and electron-donating (propyl) substituents on the pyrazole ring, making it a versatile intermediate in organic synthesis. The carboxylic acid moiety allows for further derivatization through esterification or amidation reactions. Its structural features suggest potential applications in pharmaceutical and agrochemical research, particularly as a building block for bioactive molecules. The compound's crystalline nature and well-defined molecular structure facilitate characterization and purification processes. Its stability under standard conditions makes it suitable for various synthetic applications.
247583-71-7 structure
Product Name:1-Methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid
CAS No:247583-71-7
MF:C8H11N3O4
MW:213.190641641617
CID:913308
Update Time:2025-07-02
1-Methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid
- 1-Methyl-4-nitro-5-p
- 1-methyl-4-nitro-5-propylpyrazole-3-carboxylic acid
- 1H-Pyrazole-3-carboxylic acid,1-methyl-4-nitro-5-propyl
- 1-methyl-4-nitro-5-propyl-3-pyrazolecarboxylic acid
- 2-Methyl-4-nitro-3-n-propylpyrazole-5-carboxylic Acid
-
- Inchi： 1S/C8H11N3O4/c1-3-4-5-7(11(14)15)6(8(12)13)9-10(5)2/h3-4H2,1-2H3,(H,12,13)
- InChI Key： QBLDBZSMOABVNB-UHFFFAOYSA-N
- SMILES： OC(C1C(=C(CCC)N(C)N=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 213.07500
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
Experimental Properties
- PSA: 100.94000
- LogP: 1.50220
1-Methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM187989-1g |
1-methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid |
247583-71-7 | 95% | 1g |
$549 | 2021-08-05 | |
| TRC | M320325-25mg |
1-Methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic Acid |
247583-71-7 | 25mg |
$201.00 | 2023-05-17 | ||
| TRC | M320325-250mg |
1-Methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic Acid |
247583-71-7 | 250mg |
$1596.00 | 2023-05-17 | ||
| Alichem | A049003034-1g |
1-Methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid |
247583-71-7 | 95% | 1g |
$502.44 | 2023-09-02 | |
| Chemenu | CM187989-1g |
1-methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid |
247583-71-7 | 95% | 1g |
$511 | 2024-07-28 |
1-Methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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